Cas no 36138-41-7 (3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid)

3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid structure
36138-41-7 structure
Product Name:3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
CAS No:36138-41-7
MF:C30H46O4
MW:470.683849811554
CID:3163718
PubChem ID:91302444
Update Time:2025-09-22

3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid
    • 36138-41-7
    • HY-N9295
    • NSC-811965
    • AKOS025288902
    • (3S,4S,5R,8R,9R,10R,13S,14R,15R)-4-(2-carboxyethyl)-4,9,10-trimethyl-3,15-bis(prop-1-en-2-yl)-2,3,5,6,7,8,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carboxylic acid
    • CS-0159182
    • DA-60215
    • NSC811965
    • 3,4-seco-4(23),20(29)-lupadiene-3,28-dioic acid
    • Inchi: 1S/C30H46O4/c1-18(2)20-10-15-30(26(33)34)17-16-28(6)22(25(20)30)8-9-23-27(5,13-12-24(31)32)21(19(3)4)11-14-29(23,28)7/h20-23,25H,1,3,8-17H2,2,4-7H3,(H,31,32)(H,33,34)/t20-,21-,22+,23+,25+,27-,28+,29+,30-/m0/s1
    • InChI Key: OCFWERYSZNWGQD-RGAAFHQASA-N
    • SMILES: OC([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@](C)(CCC(=O)O)[C@H](C(=C)C)CC[C@@]3(C)[C@]1(C)CC2)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 906
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 585.9±50.0 °C at 760 mmHg
  • Flash Point: 322.2±26.6 °C
  • Vapor Pressure: 0.0±3.5 mmHg at 25°C

3,4-Secolupa-4(23),20(29)-diene-3,28-dioic acid Security Information

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